Cas no 2034415-91-1 (N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide)

• Product Name: N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide
• CAS No: 2034415-91-1
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 6182696
• PubChem ID: 119103407
• Update Time: 2025-05-22

N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide
• N-[3-(1-benzofuran-2-yl)propyl]-4-cyanobenzenesulfonamide
• F6539-3934
• N-(3-(benzofuran-2-yl)propyl)-4-cyanobenzenesulfonamide
• N-[3-(1-benzofuran-2-yl)propyl]-4-cyanobenzene-1-sulfonamide
• 2034415-91-1
• AKOS026696239

• Inchi： 1S/C18H16N2O3S/c19-13-14-7-9-17(10-8-14)24(21,22)20-11-3-5-16-12-15-4-1-2-6-18(15)23-16/h1-2,4,6-10,12,20H,3,5,11H2
• InChI Key： UTWPHZFPGJZRRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(NCCCC1=CC2C=CC=CC=2O1)(=O)=O

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.5Ų

Additional information on N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide

Comprehensive Overview of N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide (CAS No. 2034415-91-1)

N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide (CAS No. 2034415-91-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. Its molecular structure combines a benzofuran moiety with a cyanobenzene sulfonamide group, making it a subject of interest for drug discovery and development.

One of the key reasons researchers are exploring N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide is its potential role in modulating enzymatic pathways. The benzofuran scaffold is known for its presence in various bioactive molecules, including those with anti-inflammatory and anticancer properties. Meanwhile, the sulfonamide group is a common pharmacophore in many FDA-approved drugs, particularly those targeting carbonic anhydrases and other metalloenzymes. This combination suggests that the compound could have applications in treating metabolic disorders or other disease-related pathways.

In recent years, the scientific community has shown increased interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. A growing number of studies highlight their potential in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as infectious diseases caused by resistant bacterial strains. The inclusion of a cyanobenzene group in CAS No. 2034415-91-1 further enhances its binding affinity to specific protein targets, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Researchers often optimize these processes to improve yield and purity, given the compound's potential utility in high-throughput screening assays. Its molecular weight and logP value also make it suitable for pharmacokinetic studies, which are critical in early-stage drug development.

Another area where this compound has shown promise is in cancer research. Preliminary studies suggest that derivatives of benzofuran-sulfonamide hybrids may exhibit selective cytotoxicity against certain cancer cell lines. This aligns with the broader trend in oncology research, where scientists are actively seeking small-molecule inhibitors that can disrupt tumor growth without significant side effects. The cyanobenzene sulfonamide component may contribute to these effects by interacting with key signaling proteins involved in cell proliferation.

Given the rising demand for novel therapeutic agents, CAS No. 2034415-91-1 represents an exciting avenue for exploration. Its structural complexity and functional groups make it a valuable tool for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. Additionally, its potential applications extend beyond medicine, including materials science, where benzofuran derivatives are being investigated for their optoelectronic properties.

In conclusion, N-3-(1-benzofuran-2-yl)propyl-4-cyanobenzene-1-sulfonamide is a compound of significant scientific interest due to its multifaceted applications. Whether in drug discovery, biochemical research, or material sciences, its unique properties continue to inspire new studies. As researchers uncover more about its mechanisms and potential, this compound may play a pivotal role in addressing some of today's most pressing health and technological challenges.